Cas no 1805286-39-8 (3-(Chloromethyl)-5-cyano-4-(difluoromethyl)-2-hydroxypyridine)

3-(Chloromethyl)-5-cyano-4-(difluoromethyl)-2-hydroxypyridine is a versatile heterocyclic compound featuring a chloromethyl group, a cyano substituent, and a difluoromethyl moiety on a hydroxypyridine scaffold. Its multifunctional structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for the development of bioactive molecules. The presence of reactive sites, including the chloromethyl and hydroxyl groups, allows for further derivatization, while the difluoromethyl and cyano groups enhance its potential as a building block for fluorinated compounds. This compound exhibits stability under standard handling conditions and is compatible with a range of synthetic transformations, making it suitable for applications in medicinal chemistry and material science.

3-(Chloromethyl)-5-cyano-4-(difluoromethyl)-2-hydroxypyridine structure

1805286-39-8 structure

Product Name:3-(Chloromethyl)-5-cyano-4-(difluoromethyl)-2-hydroxypyridine

CAS No:1805286-39-8

MF:C₈H₅ClF₂N₂O

MW:218.587907552719

CID:4872790

Update Time:2025-10-07

3-(Chloromethyl)-5-cyano-4-(difluoromethyl)-2-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

- 3-(Chloromethyl)-5-cyano-4-(difluoromethyl)-2-hydroxypyridine
- Inchi： 1S/C8H5ClF2N2O/c9-1-5-6(7(10)11)4(2-12)3-13-8(5)14/h3,7H,1H2,(H,13,14)
- InChI Key： IDOMDWCOUUYVCO-UHFFFAOYSA-N
- SMILES： ClCC1C(NC=C(C#N)C=1C(F)F)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 378
XLogP3: 0.2
Topological Polar Surface Area: 52.9

3-(Chloromethyl)-5-cyano-4-(difluoromethyl)-2-hydroxypyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029046217-1g	3-(Chloromethyl)-5-cyano-4-(difluoromethyl)-2-hydroxypyridine	1805286-39-8	97%	1g	$1,579.40	2022-04-01

3-(Chloromethyl)-5-cyano-4-(difluoromethyl)-2-hydroxypyridine Related Literature

1. An algal process treatment combined with the Fenton reaction for high concentrations of amoxicillin and cefradine

Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
2. An approach to biodegradable star polymeric architectures using disulfide coupling†

Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
3. An investigation on the interaction modes of a single-strand DNA aptamer and RBP4 protein: a molecular dynamic simulations approach†

Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
4. An Assessment of the Laminar Hypersonic Double-Cone Experiments in the LENS-XX Tunnel

JaideepRay,PatrickBlonigan,EricT.Phipps,KathrynMaupin
5. An ion-gating multinanochannel system based on a copper-responsive self-cleaving DNAzyme†

Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023

Additional information on 3-(Chloromethyl)-5-cyano-4-(difluoromethyl)-2-hydroxypyridine

3-(Chloromethyl)-5-cyano-4-(difluoromethyl)-2-hydroxypyridine: A Comprehensive Overview

3-(Chloromethyl)-5-cyano-4-(difluoromethyl)-2-hydroxypyridine, with the CAS number 1805286-39-8, is a highly specialized organic compound that has garnered significant attention in the fields of synthetic chemistry and materials science. This compound is characterized by its unique structural features, which include a pyridine ring substituted with a chloromethyl group at position 3, a cyano group at position 5, a difluoromethyl group at position 4, and a hydroxyl group at position 2. These substituents collectively impart distinctive chemical properties, making this compound a valuable building block in various research and industrial applications.

The synthesis of 3-(Chloromethyl)-5-cyano-4-(difluoromethyl)-2-hydroxypyridine involves a series of carefully designed multi-step reactions. Researchers have employed various strategies, including nucleophilic substitution, electrophilic substitution, and coupling reactions, to achieve the desired product. Recent advancements in catalytic methods have significantly improved the yield and purity of this compound, making it more accessible for large-scale production. The use of environmentally friendly reagents and solvents has also been emphasized to align with green chemistry principles.

The physical and chemical properties of 3-(Chloromethyl)-5-cyano-4-(difluoromethyl)-2-hydroxypyridine are extensively studied to understand its behavior under different conditions. The compound exhibits high thermal stability, which is crucial for its application in high-temperature processes. Its solubility in various solvents has been evaluated, revealing excellent dissolving properties in polar aprotic solvents such as dimethylformamide (DMF) and dichloromethane (DCM). This characteristic makes it suitable for use in solution-based reactions and formulations.

In terms of biological activity, recent studies have highlighted the potential of 3-(Chloromethyl)-5-cyano-4-(difluoromethyl)-2-hydroxypyridine as a precursor for bioactive molecules. Its ability to undergo further functionalization has opened avenues for drug discovery and development. For instance, researchers have explored its role as an intermediate in the synthesis of novel antibiotics and anticancer agents. The presence of the hydroxyl group at position 2 facilitates easy modification, enabling the creation of derivatives with enhanced pharmacokinetic profiles.

The application of 3-(Chloromethyl)-5-cyano-4-(difluoromethyl)-2-hydroxypyridine extends beyond pharmaceuticals into materials science. Its unique electronic properties make it an attractive candidate for use in organic electronics. Recent experiments have demonstrated its potential as an electron-deficient component in organic photovoltaic (OPV) devices. The compound's ability to form stable charge transfer complexes with electron-rich materials has been leveraged to improve device efficiency.

In conclusion, 3-(Chloromethyl)-5-cyano-4-(difluoromethyl)-2-hydroxypyridine, CAS number 1805286-39-8, stands out as a versatile compound with diverse applications across multiple disciplines. Its synthesis methodologies continue to evolve with advancements in catalysis and green chemistry practices. As research progresses, this compound is expected to play an increasingly important role in both academic research and industrial innovation.